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Compound of Interest

Compound Name:
Tert-butyl 2-amino-2-(azepan-4-

yl)acetate

Cat. No.: B14796940

Get Quote

Executive Summary
The molecule Tert-butyl 2-amino-2-(azepan-4-yl)acetate represents a critical class of

constrained non-proteinogenic amino acids. By tethering the aliphatic side chain of lysine or

ornithine into a seven-membered azepane ring, this scaffold restricts conformational freedom,

reducing the entropic penalty of ligand-receptor binding.

This guide analyzes the structural analogs of this core scaffold, focusing on ring-size

modulation (pyrrolidine/piperidine/azepane), regiochemistry (3-yl vs. 4-yl), and their application

in designing protease inhibitors (e.g., Cathepsin K) and peptidomimetics (turn inducers).

Structural Analysis & Pharmacophore Mapping
To understand the utility of the azepan-4-yl scaffold, one must view it as a rigidified mimetic of

basic amino acids. Unlike the flexible side chain of Lysine, the azepane ring locks the nitrogen

atom in a specific spatial vector.
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Comparative Pharmacophores
The transition from linear to cyclic analogs alters the physicochemical profile (

, Lipophilicity, Molecular Volume) and biological recognition.

Feature Lysine (Linear)
Piperidin-4-yl
Glycine (6-Ring)

Azepan-4-yl Glycine

(7-Ring)

Conformational

Freedom
High (Free rotation) Moderate (Chair/Boat)

Low (Twist-

chair/Twist-boat)

Side Chain Length ~6.5 Å ~5.5 Å (Constrained) ~6.0 Å (Extended)

Basicity (

of side chain)
~10.5 ~10.8

~11.0 (More basic due

to ring strain)

Hydrophobicity Low Moderate
High (Increased

carbon count)

Primary Utility Native interactions
Compact binding

pockets

Deep/Broad binding

pockets (e.g.,

Proteases)

Structural Analog Hierarchy
The "analogs" of the title compound are generated by modifying three vectors:

Ring Size (Contraction/Expansion): Moving from Azepane (7) to Piperidine (6) or Azocane

(8).

Regioisomerism: Shifting the attachment point from C4 to C3.

N-Functionalization: Derivatizing the ring nitrogen (Sulfonamides, Ureas, Carbamates).
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CORE SCAFFOLD:
Tert-butyl 2-amino-2-(azepan-4-yl)acetate
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Figure 1: Structural relationship between the azepane core and its pharmacophoric analogs.

Rational Design & Therapeutic Applications
The azepan-4-yl glycine scaffold is not merely a spacer; it is a bioactive pharmacophore used

to target enzymes with large, hydrophobic S2/S3 pockets.

Protease Inhibitors (Cathepsin K)
The most prominent application of azepane amino acids is in the design of Cathepsin K

inhibitors for osteoporosis.

Mechanism: The azepane ring occupies the S2 subsite of the cysteine protease. The 7-

membered ring provides a better fit for the broad S2 pocket compared to the 6-membered

piperidine analogs.

Key Analog:Relacatib (SB-462795) utilizes a related azepanone core, but the principle of

using the azepane ring to span the active site is identical.

Design Logic: The tert-butyl ester in the title compound is a precursor.[1] In active drugs, this

is hydrolyzed to the acid (or converted to an amide/nitrile) to interact with the catalytic triad.
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Peptidomimetics (Turn Inducers)
Azepane amino acids act as Turn Inducers in peptide chains.

-Turns: Incorporating an azepan-4-yl amino acid into a peptide backbone forces the chain
into a kink, mimicking the

-turns found in proteins. This is critical for disrupting protein-protein interactions (PPIs).

310-Helices: The bulky 7-membered ring sterically clashes with adjacent residues, restricting

and

torsion angles to helical regions.

Synthetic Methodologies
Synthesizing Tert-butyl 2-amino-2-(azepan-4-yl)acetate requires constructing the 7-

membered ring and establishing the

-amino stereocenter. Two primary routes are recommended: Phase-Transfer Alkylation
(Modular) and Ring-Closing Metathesis (De Novo).

Route A: Phase-Transfer Catalyzed Alkylation
(Recommended)
This route is preferred for generating diverse analogs because it uses a common Glycine

equivalent.

Electrophile Synthesis: Start with N-Boc-4-hydroxy-azepane (commercially available or from

keto-azepane). Convert OH to Iodine (via Tosylate/Mesylate).

Nucleophile Preparation: Use a Glycine Schiff Base (e.g., O'Donnell's template or

Benzophenone imine of Glycine tert-butyl ester).

Coupling: Alkylate the Glycine enolate with the Azepane Iodide using a Phase Transfer

Catalyst (PTC) like TBAB or a chiral cinchona alkaloid for asymmetric induction.

Route B: Ring-Closing Metathesis (RCM)
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Ideal for creating unsaturated analogs (Azepinyl) which can be hydrogenated to the Azepanyl

core.

Allyl Glycine
Derivative

Allylation with
4-Bromo-1-butene

 Base/RX
Di-ene Intermediate Ring Closing Metathesis

(Grubbs II)
 RCM

Dehydro-Azepane
 Cyclization TARGET:

Azepan-4-yl Amino Acid
 H2/Pd-C

Click to download full resolution via product page

Figure 2: RCM strategy for the synthesis of the 7-membered azepane core.

Experimental Protocols
Protocol 1: Synthesis of Tert-butyl 2-amino-2-(1-(tert-
butoxycarbonyl)azepan-4-yl)acetate
Objective: Synthesis of the protected core scaffold via alkylation. Scale: 10 mmol

Materials:
Substrate: Tert-butyl N-(diphenylmethylene)glycinate (3.0 g, 10 mmol).

Electrophile: Tert-butyl 4-iodoazepane-1-carboxylate (3.9 g, 12 mmol).

Base: Potassium Hydroxide (KOH), 50% aq. solution.

Catalyst: Tetrabutylammonium bromide (TBAB) (0.32 g, 1 mmol).

Solvent: Toluene (30 mL).

Methodology:
Setup: In a 100 mL round-bottom flask, dissolve the Glycine imine (Substrate) and the

Azepane Iodide (Electrophile) in Toluene.

Initiation: Add TBAB and cool the mixture to 0°C.

Alkylation: Add 50% aqueous KOH dropwise with vigorous stirring. The biphasic mixture

allows the PTC to shuttle the enolate.
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Reaction: Stir at 0°C for 4 hours, then allow to warm to room temperature overnight. Monitor

by TLC (Hexane/EtOAc 4:1) for the disappearance of the imine.

Workup: Separate phases. Extract the aqueous layer with Toluene (2 x 15 mL). Wash

combined organics with brine, dry over MgSO4, and concentrate.

Hydrolysis (Deprotection of Imine): Dissolve the crude oil in THF (20 mL) and add 1N Citric

Acid (10 mL). Stir for 2 hours to cleave the benzophenone imine.

Purification: Wash with Ether to remove benzophenone. Basify the aqueous layer with

NaHCO3 and extract the product (amine) into EtOAc.

Isolation: Concentrate to yield the crude Tert-butyl 2-amino-2-(1-Boc-azepan-4-yl)acetate.

Purify via column chromatography (DCM/MeOH 95:5).

Validation:

MS (ESI): Calculated for C17H32N2O4 [M+H]+: 329.24.

1H NMR: Diagnostic doublet for

-proton at ~3.4 ppm; Azepane multiplet envelope 1.4-1.9 ppm.

Comparison of Analog Properties
The following table contrasts the core azepane scaffold with its closest structural analogs to

guide selection in drug discovery campaigns.
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Analog Class Ring Size
Conformational
Bias

Key Application

Pyrrolidin-3-yl 5 Rigid Envelope
Glutamate mimetics,

NMDA ligands

Piperidin-4-yl 6 Chair (Stable)

GPCR ligands

(Opioids,

Somatostatin)

Azepan-4-yl (Core) 7 Twist-Chair (Flexible)

Protease Inhibitors

(Cathepsin), Turn

Mimetics

Azocan-5-yl 8 High Flexibility
Exploring novel

chemical space (rare)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. CN102372628A - Method for preparing tert-butyl acetate - Google Patents
[patents.google.com]

2. Azepane quaternary amino acids as effective inducers of 3(10) helix conformations -
PubMed [pubmed.ncbi.nlm.nih.gov]

3. pubs.acs.org [pubs.acs.org]

4. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [Structural Analogs of Azepane-Based Amino Acids:
Design, Synthesis, and Therapeutic Utility]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14796940/docs#structural-analogs-of-azepane-
based-amino-acids-design-synthesis-and-therapeutic-utility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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